Cas no 22336-61-4 (Benzene, [[(1-methylpropyl)thio]methyl]-)

Benzene, [[(1-methylpropyl)thio]methyl]-, is a sulfur-containing aromatic compound characterized by its unique thioether functional group. This structure imparts distinct chemical properties, including enhanced reactivity in nucleophilic substitution and coordination chemistry applications. The compound's branched alkylthio moiety contributes to its solubility in organic solvents, making it suitable for use as an intermediate in organic synthesis, particularly in the preparation of specialty chemicals and ligands. Its stability under moderate conditions allows for versatile handling in controlled environments. The presence of both aromatic and thioether functionalities enables potential applications in catalysis, material science, and pharmaceutical research, where tailored molecular architectures are required.
Benzene, [[(1-methylpropyl)thio]methyl]- structure
22336-61-4 structure
Product Name:Benzene, [[(1-methylpropyl)thio]methyl]-
CAS No:22336-61-4
MF:C11H16S
MW:180.309741973877
CID:1412298
PubChem ID:12709210
Update Time:2025-06-09

Benzene, [[(1-methylpropyl)thio]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, [[(1-methylpropyl)thio]methyl]-
    • butan-2-ylsulfanylmethylbenzene
    • 22336-61-4
    • Benzyl sec-butyl sulfide
    • {[(Butan-2-yl)sulfanyl]methyl}benzene
    • [(butan-2-ylsulfanyl)methyl]benzene
    • SCHEMBL19062324
    • DTXSID00507600
    • MDL: MFCD25976515
    • Inchi: 1S/C11H16S/c1-3-10(2)12-9-11-7-5-4-6-8-11/h4-8,10H,3,9H2,1-2H3
    • InChI Key: GUBFXXXZESLUIV-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=CC=1)C(C)CC

Computed Properties

  • Exact Mass: 180.09738
  • Monoisotopic Mass: 180.09727168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0

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